2-[(4,5-Dimethyl-1,3-thiazol-2-yl)methyl]-1,3-dihydroisoindole-5-carboxylic acid

• IUPAC Name: 2-[(4,5-dimethyl-1,3-thiazol-2-yl)methyl]-1,3-dihydroisoindole-5-carboxylic acid
• InChI: InChI=1S/C15H16N2O2S/c1-9-10(2)20-14(16-9)8-17-6-12-4-3-11(15(18)19)5-13(12)7-17/h3-5H,6-8H2,1-2H3,(H,18,19)
• InChI Key: XFNVDTXHGRNCCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)CN2CC3=C(C2)C=C(C=C3)C(=O)O)C
• Molecular Formula: C15H16N2O2S
• Molecular Weight: 288.4 g/mol

Description

2-[(4,5-Dimethyl-1,3-thiazol-2-yl)methyl]-1,3-dihydroisoindole-5-carboxylic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(4,5-Dimethyl-1,3-thiazol-2-yl)methyl]-1,3-dihydroisoindole-5-carboxylic acid is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and cancer development.
Biochemical and Physiological Effects:
Studies have shown that 2-[(4,5-Dimethyl-1,3-thiazol-2-yl)methyl]-1,3-dihydroisoindole-5-carboxylic acid can reduce inflammation and tumor growth in animal models. It has also been found to have antibacterial properties against various bacterial strains. However, further studies are needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(4,5-Dimethyl-1,3-thiazol-2-yl)methyl]-1,3-dihydroisoindole-5-carboxylic acid in lab experiments is its potential to inhibit inflammation and cancer development. However, its limitations include its low solubility in water and its potential toxicity at higher concentrations.

Future Directions

There are several future directions for the research of 2-[(4,5-Dimethyl-1,3-thiazol-2-yl)methyl]-1,3-dihydroisoindole-5-carboxylic acid. These include further studies on its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in other fields such as material science and catalysis.
In conclusion, 2-[(4,5-Dimethyl-1,3-thiazol-2-yl)methyl]-1,3-dihydroisoindole-5-carboxylic acid is a promising compound with potential applications in various fields of research. Its anti-inflammatory, anti-cancer, and anti-bacterial properties make it a valuable tool for the development of new drugs and therapies. However, further studies are needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 2-[(4,5-Dimethyl-1,3-thiazol-2-yl)methyl]-1,3-dihydroisoindole-5-carboxylic acid involves the reaction of 2-[(4,5-dimethyl-2-oxo-1,3-thiazol-3(2H)-yl)methyl]-1,3-dihydroisoindole-5-carboxylic acid with a reducing agent like sodium borohydride. The resulting compound is then purified through various techniques such as column chromatography and recrystallization.

Scientific Research Applications

2-[(4,5-Dimethyl-1,3-thiazol-2-yl)methyl]-1,3-dihydroisoindole-5-carboxylic acid has been extensively studied for its potential applications in various fields of research. It has been found to have anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been used as a fluorescent probe for the detection of metal ions and as a ligand for the synthesis of metal-organic frameworks.